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The table below summarizes frequent problems, their potential causes, and recommended solutions.

Problem Possible Causes Recommended Solutions

High Residual Noise Incorrect artifact topography Re-average artifact to define topography;

Post-Correction definition; suboptimal method  switch correction method (e.g., PCAto
for data type [1]. Surrogate for ERPS) [1].

Signal Over-correction; method Verify with artifact rejection; use

Distortion/Reduction distorts brain signal Optimizing method with SSP in source
topography [1] [2]. analysis [1].

Poor EKG/IECG Low channel count; lack of Use >30 channels with inferior

Correction individual topography [1]. electrodes; define topography from

averaged EKG pattern [1].

Low Signal-to-Noise ICA can introduce noise in Apply ICA with caution on low-SNR data;
Ratio (SNR) low-SNR conditions [2]. consider alternative methods like SSP

[2].

Frequently Asked Questions (FAQSs)
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¢ Q: What is the fundamental difference between PCA and ICA for artifact correction?

o A: PCA separates data into components based on variance, often isolating the strongest
signals (like artifacts) first. ICA separates data into components based on statistical
independence, which can better isolate artifacts from brain signals, preserving more of the
neural data of interest [2].

¢ Q: Should I use artifact correction or artifact rejection for my data?

o A: Artifact rejection (removing contaminated data segments) is preferred when you have a
low number of artifacts and a high number of total trials, as it avoids any potential distortion
from correction. Artifact correction is necessary when you have a high number of artifacts or a
limited number of trials (common in clinical studies), as it allows you to retain valuable data [1].

¢ Q: How can I ensure my source analysis results are valid after artifact correction?

o A: Use the Optimizing method with Signal Subspace Projection (SSP). SSP accounts for
the distortion caused by the correction in the source model. In BESA Research, this is indicated
by "ART" in the status bar of the Source Analysis module [1].

Experimental Protocol: Correcting Ocular Artifacts
using Spatial Topographies

This protocol, adapted from BESA Research guidelines, provides a step-by-step method for correcting blink

artifacts [1].

e Data Inspection: Load your continuous EEG data. Visually scan the recording and identify periods
containing large, stereotypical blink artifacts.
e Artifact Marking: Using the mouse, click and drag to select a time segment that clearly contains a
single blink artifact, from start to finish.
e Topography Definition:
o Right-click on the marked segment.
o From the pop-up menu, select "Define Topography".
o In the "Select Topographies" dialog box, check the box for "Blink™ to assign the topography.
The software will automatically calculate the spatial distribution of the artifact.
¢ Review and Application:
o A map of the blink topography will be displayed. Review it to ensure it matches the expected
frontal distribution.
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o The data will now be corrected online. A new virtual channel showing the blink artifact's time

course will appear at the bottom of the display.
e Validation: Scroll through your data to confirm that blink artifacts are reduced while brain activity
remains largely intact. Toggle correction on and off using the Artifact / Correct menuto

compare.

Artifact Correction Methods Comparison

The table below compares common artifact correction methods, helping you choose the right one for your

analysis goals.

Method

Best For

Principle

Key Considerations

PCA (Principal
Component
Analysis)

ICA
(Independent
Component
Analysis)

Surrogate Model
(e.g., BESA)

SSP (Signal
Space
Projection)

tSSS (Temporal
Signal Space
Separation)

Artifact-free review of
ongoing EEG [1].

General purpose;
effective for ocular,
cardiac, and muscular
artifacts [2].

Analysis of Averaged
Data (ERPs) [1].

Source analysis; often
used with MEG [2].

MEG data with
interference from
internal (e.g., dental
implants) or external
sources [2].

Separates signals based
on variance, removing
high-variance artifact
components.

Separates signals based
on statistical
independence, isolating
artifact components.

Models brain activity with
a fixed dipole source to
better separate it from
artifacts.

Projects out the artifact
topography vector(s) from
the data.

Uses signal from internal
and external subspaces to
remove temporally
correlated interference.

Can distort data if brain
signal and artifact share
variance.

May introduce noise in low
Signal-to-Noise Ratio
(SNR) data [2].

Least distortion if the
surrogate model is a good
fit for the actual brain
response.

Can reduce the brain signal
if it overlaps significantly
with the artifact subspace

[2].

More computationally
demanding than SSS.
Recommended over plain
SSS for gradiometers [2].

© 2026 Smolecule. All rights reserved.

3/6

Tech Support


https://wiki.besa.de/index.php?title=BESA_Research_Artifact_Correction
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://wiki.besa.de/index.php?title=BESA_Research_Artifact_Correction
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://www.smolecule.com/products/s536357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Workflow Diagram: Spatial Filtering for Artifact
Correction

The following diagram illustrates the logical workflow for artifact correction based on spatial filtering, as

implemented in systems like BESA Research [1].

Define Artifact
Topography

Determine Brain
Signal Topography

Reconstruct Artifact
Signal via Spatial Filter

Subtract Artifact
from Original Data

End: Corrected Data

Click to download full resolution via product page

Figure 1: A generalized workflow for artifact correction using spatial filtering, common in tools like BESA

Research.
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How to Proceed Without a Specific "MS049" Context

Since the exact nature of "MS049" was not identified in the search results, I recommend you:

e Consult Your Instrument’'s Manual: The most accurate protocols and troubleshooting guides will be
in the documentation for your specific device or software.

¢ Identify the Artifact Source: Determine the physical source of your artifacts (e.g., ocular, muscular,
cardiac, movement, electrical noise) to select the most appropriate correction strategy.

¢ Validate Your Results: Always confirm that the correction process has removed the artifact without
unduly distorting your underlying biological signal. Compare corrected and uncorrected data, and use
artifact rejection as a validation baseline where possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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